Cas no 1797016-62-6 (Acetamide, N-(4-cyanotetrahydro-2H-pyran-4-yl)-2-[phenyl(phenylmethyl)amino]-)

• Product Name: Acetamide, N-(4-cyanotetrahydro-2H-pyran-4-yl)-2-[phenyl(phenylmethyl)amino]-
• CAS No: 1797016-62-6
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 6414712
• PubChem ID: 75433312
• Update Time: 2025-07-23

Acetamide, N-(4-cyanotetrahydro-2H-pyran-4-yl)-2-[phenyl(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-cyanotetrahydro-2H-pyran-4-yl)-2-[phenyl(phenylmethyl)amino]-
• 2-[benzyl(phenyl)amino]-N-(4-cyanooxan-4-yl)acetamide
• 2-(N-benzylanilino)-N-(4-cyanooxan-4-yl)acetamide
• Z1522052860
• AKOS033396433
• 1797016-62-6
• EN300-26686512

• Inchi： 1S/C21H23N3O2/c22-17-21(11-13-26-14-12-21)23-20(25)16-24(19-9-5-2-6-10-19)15-18-7-3-1-4-8-18/h1-10H,11-16H2,(H,23,25)
• InChI Key： ZGANXEWQDGBWCG-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCOCC1)(=O)CN(C1=CC=CC=C1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 349.17902698g/mol
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.4Ų

Additional information on Acetamide, N-(4-cyanotetrahydro-2H-pyran-4-yl)-2-[phenyl(phenylmethyl)amino]-

Recent Advances in the Study of Acetamide, N-(4-cyanotetrahydro-2H-pyran-4-yl)-2-[phenyl(phenylmethyl)amino]- (CAS: 1797016-62-6)

In recent years, the compound Acetamide, N-(4-cyanotetrahydro-2H-pyran-4-yl)-2-[phenyl(phenylmethyl)amino]- (CAS: 1797016-62-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of Acetamide, N-(4-cyanotetrahydro-2H-pyran-4-yl)-2-[phenyl(phenylmethyl)amino]- has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. The compound's structural complexity, particularly the presence of the cyanotetrahydro-2H-pyran-4-yl moiety, has been a focal point in these synthetic efforts, as it plays a critical role in its biological activity.

Biological evaluations of this compound have revealed its potent activity as a modulator of specific protein-protein interactions (PPIs) involved in disease pathways. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting key enzymes and receptors associated with inflammatory and oncogenic processes. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential application for neurodegenerative diseases.

Pharmacokinetic studies have further elucidated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies highlight its favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as potential off-target effects and toxicity profiles require careful consideration in subsequent research phases.

In conclusion, Acetamide, N-(4-cyanotetrahydro-2H-pyran-4-yl)-2-[phenyl(phenylmethyl)amino]- represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to explore its full therapeutic potential, optimize its pharmacological properties, and address any safety concerns. The compound's unique structural and functional attributes position it as a valuable asset in the pursuit of innovative treatments for complex diseases.